Cas no 821776-66-3 (Benzenamine,N-(2-methoxyethyl)-N,2-dimethyl-4-nitro-)
821776-66-3 structure
Product Name:Benzenamine,N-(2-methoxyethyl)-N,2-dimethyl-4-nitro-
CAS No:821776-66-3
MF:C11H16N2O3
MW:224.256342887878
CID:715796
PubChem ID:11299055
Update Time:2025-04-19
Benzenamine,N-(2-methoxyethyl)-N,2-dimethyl-4-nitro- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine,N-(2-methoxyethyl)-N,2-dimethyl-4-nitro-
- Benzenamine, N-(2-methoxyethyl)-N,2-dimethyl-4-nitro- (9CI)
- N-(2-methoxyethyl)-N,2-dimethyl-4-nitroaniline
- DTXSID00461632
- 821776-66-3
- SCHEMBL3054692
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- Inchi: 1S/C11H16N2O3/c1-9-8-10(13(14)15)4-5-11(9)12(2)6-7-16-3/h4-5,8H,6-7H2,1-3H3
- InChI Key: YLRIRKKSDHSWRX-UHFFFAOYSA-N
- SMILES: O(C)CCN(C)C1C=CC(=CC=1C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 224.11609238g/mol
- Monoisotopic Mass: 224.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 58.3Ų
Benzenamine,N-(2-methoxyethyl)-N,2-dimethyl-4-nitro- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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